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Compound of Interest

Compound Name:
1-(4-Methoxycyclohexyl)propan-1-

one

Cat. No.: B1383015 Get Quote

For Immediate Release

[City, State] – 1-(4-Methoxycyclohexyl)propan-1-one, a small molecule with the chemical

formula C₁₀H₁₈O₂ and a molecular weight of 170.25 g/mol , is identified as a versatile scaffold

with potential applications in drug discovery and medicinal chemistry.[1] While its specific

biological activities and applications are not yet extensively documented in publicly available

literature, its structural features suggest a promising starting point for the synthesis of diverse

compound libraries.

This document provides a theoretical framework for the application of 1-(4-
Methoxycyclohexyl)propan-1-one as a versatile scaffold, including its chemical properties, a

proposed synthetic pathway, and potential, yet currently hypothetical, applications in drug

development.

Chemical Properties
A summary of the key chemical properties of 1-(4-Methoxycyclohexyl)propan-1-one is

presented in Table 1.
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Property Value Reference

CAS Number 859055-52-0 [1]

Molecular Formula C₁₀H₁₈O₂ [1]

Molecular Weight 170.25 g/mol [1]

Description
Versatile small molecule

scaffold
[1]

Purity
Min. 95% (as commercially

available)
[1]

Proposed Synthesis
While specific literature on the synthesis of 1-(4-Methoxycyclohexyl)propan-1-one is scarce,

a plausible synthetic route can be proposed based on established organic chemistry principles.

A potential method involves the Friedel-Crafts acylation of a suitably protected

methoxycyclohexane derivative.

A generalized workflow for such a synthesis is depicted below.
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4-Methoxycyclohexanol Protection of hydroxyl groupe.g., TBDMSCl, Imidazole Friedel-Crafts acylation with propanoyl chlorideAlCl3 Deprotectione.g., TBAF 1-(4-Methoxycyclohexyl)propan-1-one
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1-(4-Methoxycyclohexyl)propan-1-one

Chemical Library Synthesis
(e.g., reductive amination, aldol condensation)

High-Throughput Screening
(e.g., enzyme assays, cell-based assays)

Hit Compound Identification

Structure-Activity Relationship (SAR) Studies

Lead Optimization

In vivo efficacy and toxicity studies
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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